Cas no 710272-54-1 (1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine)

• Product Name: 1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine
• CAS No: 710272-54-1
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• CID: 1094702
• Update Time: 2024-03-05

1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine
• Piperazine, 1-(2-chloroethyl)-4-(4-nitrophenyl)-

• Inchi： 1S/C12H16ClN3O2/c13-5-6-14-7-9-15(10-8-14)11-1-3-12(4-2-11)16(17)18/h1-4H,5-10H2
• InChI Key： NULZRBUCTPOMMW-UHFFFAOYSA-N
• SMILES： N1(CCCl)CCN(C2=CC=C([N+]([O-])=O)C=C2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 429.0±45.0 °C(Predicted)
• pka: 5.92±0.10(Predicted)